Cas no 1352214-70-0 (1-(2,4-dimethylphenyl)-2,2-difluoroethan-1-one)

• Product name: 1-(2,4-dimethylphenyl)-2,2-difluoroethan-1-one
• CAS No: 1352214-70-0
• MF: C₁₀H₁₀F₂O
• MW: 184.182610034943
• MDL: MFCD20920819
• CID: 5169052
• PubChem ID: 91636139

1-(2,4-dimethylphenyl)-2,2-difluoroethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-dimethylphenyl)-2,2-difluoroethanone
• Ethanone, 1-(2,4-dimethylphenyl)-2,2-difluoro-
• 1-(2,4-Dimethylphenyl)-2,2-difluoroethan-1-one
• 1-(2,4-dimethylphenyl)-2,2-difluoroethan-1-one

• MDL： MFCD20920819
• Inchi： 1S/C10H10F2O/c1-6-3-4-8(7(2)5-6)9(13)10(11)12/h3-5,10H,1-2H3
• InChI Key： JVKWKYDIZPMKSP-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=C(C)C=C1C)C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2

Additional information on 1-(2,4-dimethylphenyl)-2,2-difluoroethan-1-one

Comprehensive Overview of 1-(2,4-dimethylphenyl)-2,2-difluoroethan-1-one (CAS No. 1352214-70-0)

1-(2,4-dimethylphenyl)-2,2-difluoroethan-1-one (CAS No. 1352214-70-0) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical intermediates and fine chemical synthesis. This difluoro-substituted ketone derivative is characterized by its unique molecular structure, which includes a 2,4-dimethylphenyl group and a 2,2-difluoroethyl moiety. Such structural features make it a valuable building block for the development of novel bioactive molecules, particularly in drug discovery and material science applications.

The compound's CAS No. 1352214-70-0 is often searched by researchers and chemists seeking high-purity reagents for advanced synthetic routes. Its difluoroethanone core is of particular interest due to the electron-withdrawing properties of fluorine atoms, which can influence the reactivity and stability of the molecule. This attribute is critical in the design of pharmaceutical intermediates, where precise control over molecular interactions is essential. Recent trends in the chemical industry highlight a growing demand for fluorinated compounds, as they often exhibit enhanced metabolic stability and bioavailability compared to their non-fluorinated counterparts.

In the context of green chemistry and sustainable synthesis, 1-(2,4-dimethylphenyl)-2,2-difluoroethan-1-one has been explored as a potential candidate for eco-friendly catalytic processes. Researchers are investigating its role in atom-efficient reactions, such as cross-coupling and C-H activation, which align with the global push toward reducing hazardous waste in chemical manufacturing. The compound's compatibility with transition metal catalysts further underscores its versatility in modern synthetic methodologies.

Another area of interest is the compound's potential application in the development of advanced materials. Fluorinated aromatic ketones, like 1-(2,4-dimethylphenyl)-2,2-difluoroethan-1-one, are known to contribute to the thermal stability and optical properties of polymers and coatings. This makes them attractive for industries ranging from electronics to aerospace, where performance under extreme conditions is paramount. Searches for high-performance materials and fluorinated additives often lead to inquiries about this compound's physicochemical properties and commercial availability.

From a regulatory perspective, CAS No. 1352214-70-0 is not classified under restricted categories, making it accessible for research and industrial use. However, proper handling and storage protocols are recommended to ensure safety, as with any laboratory chemical. The compound's safety data sheet (SDS) provides detailed information on its handling, which is frequently searched by professionals in the field.

In summary, 1-(2,4-dimethylphenyl)-2,2-difluoroethan-1-one represents a compelling example of how fluorinated building blocks can drive innovation across multiple scientific disciplines. Its relevance to drug discovery, material science, and sustainable chemistry ensures continued interest from both academia and industry. As research progresses, this compound is likely to play an increasingly prominent role in the development of next-generation chemicals and materials.